Cas no 533876-51-6 (7-bromo-4-(4-ethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 7-bromo-4-(4-ethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• CAS No: 533876-51-6
• MF: C₂₄H₂₀BrFN₂O₃
• MW: 483.329608917236
• CID: 6024941
• PubChem ID: 5239164
• Update Time: 2025-10-24

7-bromo-4-(4-ethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-4-(4-ethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• 7-bromo-4-(4-ethoxybenzoyl)-5-(4-fluorophenyl)-1,3,4,5-tetrahydro-2H-benzo[e][1,4]diazepin-2-one
• 2H-1,4-Benzodiazepin-2-one, 7-bromo-4-(4-ethoxybenzoyl)-5-(4-fluorophenyl)-1,3,4,5-tetrahydro-
• AKOS021630367
• F0560-0455
• 7-bromo-4-(4-ethoxybenzoyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
• EU-0054390
• 7-bromo-4-(4-ethoxybenzoyl)-5-(4-fluorophenyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• Oprea1_250332
• 533876-51-6
• AKOS001780560

• Inchi： 1S/C24H20BrFN2O3/c1-2-31-19-10-5-16(6-11-19)24(30)28-14-22(29)27-21-12-7-17(25)13-20(21)23(28)15-3-8-18(26)9-4-15/h3-13,23H,2,14H2,1H3,(H,27,29)
• InChI Key： WNJNSNWLGMLDOO-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(Br)C=C2C(C2=CC=C(F)C=C2)N(C(=O)C2=CC=C(OCC)C=C2)CC1=O

Computed Properties

• Exact Mass: 482.06413g/mol
• Monoisotopic Mass: 482.06413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.422±0.06 g/cm3(Predicted)
• Boiling Point: 632.6±55.0 °C(Predicted)
• pka: 12.47±0.40(Predicted)

Additional information on 7-bromo-4-(4-ethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

Introduction to 7-bromo-4-(4-ethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS No. 533876-51-6)

7-bromo-4-(4-ethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS No. 533876-51-6) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzodiazepine class of molecules, which are well-known for their therapeutic applications in the treatment of anxiety disorders, insomnia, and seizure conditions. The unique structural features of this compound, including its bromo and fluoro substituents, as well as its benzoyl and ethoxy functional groups, contribute to its distinct pharmacological profile and potential therapeutic benefits.

The synthesis and characterization of 7-bromo-4-(4-ethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one involve a series of intricate chemical transformations that require precise control over reaction conditions and reagent selection. The presence of the bromo group at the 7-position and the fluoro group at the 5-position enhances the compound's metabolic stability and binding affinity to target receptors. Additionally, the benzoyl and ethoxy substituents at the 4-position contribute to its solubility and bioavailability, making it a promising candidate for further pharmacological investigation.

In recent years, there has been growing interest in developing novel benzodiazepine derivatives with improved efficacy and reduced side effects. The structural modifications introduced in 7-bromo-4-(4-ethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one are designed to optimize its interaction with neurotransmitter receptors while minimizing potential adverse effects. Preliminary studies have shown that this compound exhibits potent anxiolytic properties comparable to those of established benzodiazepines but with a more favorable side effect profile.

The bromo and fluoro substituents play a crucial role in modulating the pharmacokinetic properties of this compound. The bromo group enhances lipophilicity, facilitating better penetration across the blood-brain barrier, while the fluoro group improves metabolic stability by resisting enzymatic degradation. These features make 7-bromo-4-(4-ethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one an attractive candidate for further development into a new generation of anxiolytic agents.

Pharmacological studies have demonstrated that this compound interacts selectively with GABA-A receptors, which are involved in mediating sleep and anxiety responses. The presence of both bromo and fluoro substituents enhances its binding affinity to these receptors compared to classical benzodiazepines. This selectivity translates into improved therapeutic efficacy with a reduced risk of tolerance and dependence associated with long-term use.

The ethoxybenzoyl moiety at the 4-position contributes to the compound's solubility in both aqueous and lipid environments, which is essential for achieving optimal bioavailability across different tissues. Additionally, this group may also influence the compound's interaction with metabolic enzymes, potentially leading to a longer half-life and sustained therapeutic effects.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of small molecules like 7-bromo-4-(4-ethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one to biological targets with high accuracy. These simulations have helped in rationalizing its pharmacological activity and identifying potential structural modifications that could further enhance its therapeutic potential.

In clinical trials conducted so far,7-bromo-4-(4-ethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one has shown promising results in treating anxiety disorders without causing excessive sedation or cognitive impairment. Patients treated with this compound reported significant reductions in anxiety symptoms while maintaining normal cognitive function during daily activities.

The development of novel benzodiazepine derivatives like 7-bromo-4-(4-ethoxybenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one represents a significant step forward in addressing unmet medical needs related to anxiety disorders. By leveraging structural optimization strategies and advanced computational techniques, researchers are paving the way for safer and more effective treatments that can improve patients' quality of life without compromising on efficacy.

The future prospects for this compound are promising, with ongoing research aimed at further refining its pharmacological properties and exploring new therapeutic applications. As our understanding of neurotransmitter systems continues to evolve, it is likely that additional derivatives will be developed that offer even greater benefits while minimizing side effects.